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Compound of Interest

Compound Name: Meperidine-d4

Cat. No.: B1499878

Meperidine, known commercially as Demerol, is a synthetic opioid analgesic used for the
management of moderate to severe pain.[1][2][3] In the realms of clinical toxicology, forensic
analysis, and pharmaceutical research, the accurate quantification of meperidine is paramount.
This necessity drives the use of stable isotope-labeled internal standards, the gold standard in
mass spectrometry-based quantification. Meperidine-d4, a deuterated analog of meperidine,
serves this exact purpose.[4][5][6][7][8]

This guide provides a detailed exploration of the mass spectrometric behavior of Meperidine-
d4 (Formal Name: 1-methyl-4-phenyl-4-piperidine-d4-carboxylic acid, ethyl ester).[4][8] With
four deuterium atoms replacing hydrogen on the piperidine ring at the 3 and 5 positions, its
chemical properties are nearly identical to the parent drug, yet it is distinguishable by its mass.
[7][9] Understanding the unique fragmentation signature of this molecule under different
ionization techniques is not merely an academic exercise; it is the foundation for developing
robust, specific, and reliable quantitative analytical methods.[10] We will dissect the
fragmentation patterns generated by both high-energy Electron lonization (El) and soft
Electrospray lonization (ESI), providing the causal insights required for method development
and troubleshooting.
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Property Value Source
Chemical Formula C15H17DaNO2 [41[8]
Molecular Weight 251.36 g/mol (Free Base) [9]

CAS Number 53484-73-4 (Free Base) [9]
Common Use IMntSernaI Standard for GC/LC- A6

Pillar 1: Electron lonization (El) Fragmentation
Analysis

Electron lonization, the cornerstone of Gas Chromatography-Mass Spectrometry (GC-MS), is a
high-energy ("hard") process that imparts significant internal energy onto the analyte. This
energy is dissipated through a cascade of predictable fragmentation events, creating a
reproducible mass spectrum that serves as a molecular fingerprint. The analysis of
Meperidine-d4 by GC-MS is a classic application, often used in forensic and toxicology labs.[7]
[11]

Upon entering the ion source, Meperidine-d4 is bombarded by a 70 eV electron beam,
ejecting an electron to form a high-energy molecular ion radical cation (M*e) at a mass-to-
charge ratio (m/z) of 251. This is precisely 4 mass units higher than the molecular ion of
unlabeled meperidine (m/z 247), reflecting the four deuterium atoms.[1][9] This M*« is the
starting point for all subsequent fragmentation.

Key Fragmentation Pathways under El

The fragmentation of Meperidine-d4 is dominated by cleavages around the piperidine ring and
the ester group. The location of the deuterium labels on the 3 and 5 positions of the piperidine
ring is critical, as any fragment retaining this part of the structure will exhibit a corresponding
mass shift.

e Loss of the Ethoxy Radical (*OCH2CHs): A common initial fragmentation is the cleavage of
the C-O bond of the ester, resulting in the loss of an ethoxy radical (45 Da). This produces a
stable acylium ion.
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o [M -45]* =m/z 206

o Loss of the Carboethoxy Group (*COOCH2CHs): The entire ethyl ester group can be lost as
a radical (73 Da), leaving the deuterated 1-methyl-4-phenylpiperidine radical cation.

o [M-73]* =m/z 178

» Alpha Cleavage adjacent to Nitrogen: The C-C bonds adjacent to the nitrogen atom are
susceptible to cleavage. This can lead to the formation of a key iminium ion fragment. For
unlabeled meperidine, a prominent fragment appears at m/z 71. In Meperidine-d4, this
cleavage pathway leads to a fragment containing two deuterium atoms.

o Resulting Fragment = m/z 74

o Formation of the Aziridinium lon: A characteristic fragment at m/z 42, corresponding to [CHs-
N=CH:z]*, is formed from the N-methylpiperidine moiety. As this fragment does not contain
the deuterated positions of the ring, its mass remains unchanged from that of unlabeled
meperidine.

o Resulting Fragment = m/z 42

Visualizing El Fragmentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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